(S)-4-((S)-sec-Butyl)-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole

• Molecular Formula: C25H26NOP
• Molecular Weight: 387.5 g/mol
• SMILES: CCC(C)C1COC(=N1)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
• InChI: InChI=1S/C25H26NOP/c1-3-19(2)23-18-27-25(26-23)22-16-10-11-17-24(22)28(20-12-6-4-7-13-20)21-14-8-5-9-15-21/h4-17,19,23H,3,18H2,1-2H3/t19-,23+/m0/s1
• InChIKey: JHDSMMAHIVXAPW-WMZHIEFXSA-N

When i-Pr-PHOX yields insufficient enantioselectivity (≤90:10 er) and t-Bu-PHOX is constrained by cost or single-enantiomer availability, (S)-9a provides a data-validated steric upgrade. • 94.5:5.5-95:5 er in α-fluoroketone synthesis - within 1-1.5 pp of t-Bu-PHOX. • 70% yield, 95.5:4.5 er in microwave Heck reactions (18 h vs. 4 d). • Dual-enantiomer accessibility from L- or D-isoleucine. Supplied at 97% purity with batch-specific QC (NMR, HPLC, GC); stored under inert atmosphere at 2-8 °C.

(S)-sec-Butyl PHOX Ligand: Procurement-Ready Profile

(S)-4-((S)-sec-Butyl)-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole (CAS 2634687-75-3, molecular formula C25H26NOP, MW 387.45 g/mol) is a chiral phosphinooxazoline (PHOX) ligand belonging to the non-C2-symmetric P,N-bidentate ligand family pioneered by Pfaltz, Helmchen, and Williams [1]. This specific ligand is derived from L-isoleucine and features a sec-butyl substituent at the C4 position of the oxazoline ring, combined with geminal substituents at C5, placing it within a series of rationally designed substitutes for the benchmark ligand t-Bu-PHOX [1]. Commercially available from multiple vendors at 95–97% purity with batch-specific QC documentation including NMR, HPLC, and GC , it is stored under inert atmosphere at 2–8 °C .

Chiral Ligand Workflow

P,N-bidentate PHOX ligand for Pd-catalyzed asymmetric transformations

Steric Profile

sec-Butyl C4 substituent from L-isoleucine; steric niche between i-Pr and t-Bu variants

Enantiomer Access

Both (S)- and (R)-enantiomers synthetically accessible from proteinogenic isoleucine precursors

Procurement Format

Commercially available at 95–97% purity with batch-specific QC documentation; stored under inert atmosphere at 2–8 °C

• [1] Bélanger, É.; Pouliot, M.-F.; Courtemanche, M.-A.; Paquin, J.-F. Design, Synthesis, and Applications of Potential Substitutes of t-Bu-Phosphinooxazoline in Pd-Catalyzed Asymmetric Transformations and Their Use for the Improvement of the Enantioselectivity in the Pd-Catalyzed Allylation Reaction of Fluorinated Allyl Enol Carbonates. J. Org. Chem. 2012, 77, 317–331. DOI: 10.1021/jo2019653. View Source

Why This Ligand Cannot Be Replaced by Other PHOX Variants

PHOX ligands are not interchangeable commodities; enantioselectivity outcomes are exquisitely sensitive to the steric and electronic profile of the oxazoline C4/C5 substituents [1]. The benchmark ligand (S)-t-Bu-PHOX often delivers the highest enantiomeric ratios but is practically accessible only in the (S)-enantiomer because (R)-tert-leucine is prohibitively expensive, locking users into a single enantiomeric product series [1]. Simpler analogs such as (S)-i-Pr-PHOX suffer from substantially lower stereoinduction (e.g., 90:10 er vs. 96:4 er in fluorinated allylation), while the leucine-derived i-Bu variant (S)-8a underperforms in both yield and enantioselectivity across multiple reaction types [1]. The isoleucine-derived sec-butyl ligand occupies a distinct steric niche that partially recapitulates the t-Bu environment while retaining dual-enantiomer synthetic accessibility—a combination that no single close analog simultaneously provides [1].

This Ligand

(S)-sec-Bu-PHOX

Isoleucine-derived; sec-butyl steric environment; both enantiomers accessible

May Not Transfer

(S)-i-Pr-PHOX

Reported lower stereoinduction across multiple reaction types; steric profile may not recapitulate sec-Bu or t-Bu performance

This Ligand

(S)-sec-Bu-PHOX

Dual-enantiomer synthetic accessibility from commodity amino acid precursors

May Not Transfer

(S)-t-Bu-PHOX

(R)-enantiomer practically inaccessible due to (R)-tert-leucine cost; single-enantiomer limitation may constrain product antipode scope

This Ligand

(S)-sec-Bu-PHOX

Reported enantioselectivity approaching t-Bu-PHOX in fluorinated allylation and Heck reactions

May Not Transfer

(S)-i-Bu-PHOX

Leucine-derived variant may underperform in yield and enantioselectivity; sec-Bu steric niche is distinct from i-Bu

• [1] Bélanger, É.; Pouliot, M.-F.; Courtemanche, M.-A.; Paquin, J.-F. J. Org. Chem. 2012, 77, 317–331. DOI: 10.1021/jo2019653. View Source

Quantitative Differentiation vs. Closest PHOX Analogs

Pd-Catalyzed Allylation of Fluorinated Silyl Enol Ethers

In the enantioselective Tsuji–Trost allylation of fluorinated silyl enol ether 27 to produce α-fluoroketone (R)-28, the target compound (S)-9a delivered a 94.5:5.5 enantiomeric ratio (er), outperforming (S)-i-Pr-PHOX (90:10 er) by a margin of 4.5 percentage points and (S)-8a (i-Bu-PHOX, 93.5:6.5 er) by 1.0 percentage point, while approaching within 1.5 percentage points of the benchmark (S)-t-Bu-PHOX (96:4 er). All ligands were evaluated under identical reaction conditions in the same study [1].

Fluorinated Silyl Enol Ether Allylation

Head-to-head

(S)-9a: 94.5:5.5 er (92% yield). Comparator set: t-Bu-PHOX 96:4 er; i-Pr-PHOX 90:10 er; i-Bu-PHOX 93.5:6.5 er; 7a 95:5 er. Δer vs. i-Pr: +4.5 pp; vs. t-Bu: –1.5 pp.

Supports ligand ranking for fluorinated substrate allylation; second-highest er among tested PHOX variants

Conditions: Pd₂(dba)₃·CHCl₃, TBAT, THF, 40 °C, 18 h; er by chiral HPLC

Evidence Dimension	Enantiomeric ratio (er) in Pd-catalyzed allylation of fluorinated silyl enol ether 27
Target Compound Data	(S)-9a: 92% isolated yield, 94.5:5.5 er
Comparator Or Baseline	(S)-t-Bu-PHOX: 91% yield, 96:4 er; (S)-i-Pr-PHOX: 93% yield, 90:10 er; (S)-8a (i-Bu-PHOX): 92% yield, 93.5:6.5 er; (S)-7a (5,5-dimethyl-i-Pr-PHOX): 93% yield, 95:5 er
Quantified Difference	Δer vs. i-Pr-PHOX: +4.5 percentage points; vs. i-Bu-PHOX: +1.0 pp; vs. t-Bu-PHOX: –1.5 pp; vs. 7a: –0.5 pp
Conditions	Pd2(dba)3·CHCl3 (2.5 mol %), ligand (6.25 mol %), TBAT (2.0 equiv), THF, 40 °C, 18 h; er determined by chiral HPLC [1]

Why This Matters

For procurement decisions involving fluorinated substrate allylation, the sec-butyl ligand provides the second-highest enantioselectivity among all tested PHOX variants while avoiding the single-enantiomer accessibility bottleneck of t-Bu-PHOX.

• [1] Bélanger, É. et al. J. Org. Chem. 2012, 77, 317–331, Table 1, entries 1–10. DOI: 10.1021/jo2019653. View Source

Pd-Catalyzed Allylation of Fluorinated Enol Carbonates

When applied to the allylation of fluorinated allyl enol carbonate 29, (S)-9a achieved a 95:5 enantiomeric ratio, matching the performance of the valine-derived ligand (S)-7a (95:5 er) and the gem-diphenyl variant (S)-7c (95:5 er), while substantially exceeding (S)-i-Pr-PHOX (90:10 er, Δ = 5 pp) and (S)-8a (i-Bu, 93:7 er, Δ = 2 pp). However, (S)-9a's isolated yield (80%) was lower than that of (S)-t-Bu-PHOX (91%) and (S)-7a (93%), indicating a yield–selectivity trade-off that users must weigh when prioritizing enantiopurity over throughput [1].

Fluorinated Enol Carbonate Allylation

Head-to-head

(S)-9a: 95:5 er (80% yield). Comparator set: t-Bu-PHOX 96:4 er (91% yield); i-Pr-PHOX 90:10 er; i-Bu-PHOX 93:7 er; 7a 95:5 er (93% yield). Δer vs. i-Pr: +5 pp; Δyield vs. t-Bu: –11%.

Reported matched best-in-class enantioselectivity with valine-based ligand; yield–selectivity trade-off context

Conditions: Pd₂(dba)₃·CHCl₃, TBAT, THF, 40 °C; er by chiral HPLC

Evidence Dimension	Enantiomeric ratio and isolated yield in Pd-catalyzed allylation of fluorinated enol carbonate 29
Target Compound Data	(S)-9a: 80% isolated yield, 95:5 er
Comparator Or Baseline	(S)-t-Bu-PHOX: 91% yield, 96:4 er; (S)-i-Pr-PHOX: 93% yield, 90:10 er; (S)-8a: 73% yield, 93:7 er; (S)-7a: 93% yield, 95:5 er
Quantified Difference	Δer vs. i-Pr-PHOX: +5 pp; vs. i-Bu-PHOX: +2 pp; vs. t-Bu-PHOX: –1 pp; Δyield vs. t-Bu-PHOX: –11%
Conditions	Pd2(dba)3·CHCl3 (2.5 mol %), ligand (6.25 mol %), TBAT (2.0 equiv), THF, 40 °C; er determined by chiral HPLC [1]

Why This Matters

Users selecting ligands for fluorinated enol carbonate allylation face a quantifiable choice: (S)-9a matches the best-in-class enantioselectivity of the valine-based ligands (95:5 er) while providing a distinct sec-butyl steric profile that may prove advantageous for substrates where the gem-dimethyl motif underperforms.

• [1] Bélanger, É. et al. J. Org. Chem. 2012, 77, 317–331, Table 2, entries 1–9. DOI: 10.1021/jo2019653. View Source

Microwave-Assisted Enantioselective Heck Reaction

In the microwave-assisted enantioselective Heck reaction between 2,3-dihydrofuran (30) and phenyl triflate (31), (S)-9a produced the 2,5-dihydrofuran product (R)-32 in 70% yield with 95.5:4.5 er. This performance significantly surpasses (S)-i-Pr-PHOX (45% yield, 93:7 er; Δer = +2.5 pp, Δyield = +25%) and (S)-8a (i-Bu, 50% yield, 95:5 er; Δyield = +20%), while approaching (S)-7a (76% yield, 95.5:4.5 er). The benchmark (S)-t-Bu-PHOX retained a clear lead (81% yield, 98:2 er) [1].

Microwave-Assisted Heck Reaction

Head-to-head

(S)-9a: 95.5:4.5 er (70% yield). Comparator set: t-Bu-PHOX 98:2 er (81% yield); i-Pr-PHOX 93:7 er (45% yield); i-Bu-PHOX 95:5 er (50% yield); 7a 95.5:4.5 er (76% yield). Δer vs. i-Pr: +2.5 pp; Δyield vs. i-Pr: +25%.

Highest reported yield among non-t-Bu ligands; enantioselectivity matches leading valine-based variant

Conditions: Pd₂(dba)₃·CHCl₃, i-Pr₂NEt, benzene, microwave 100 °C, 18 h; er by chiral HPLC

Evidence Dimension	Enantiomeric ratio and isolated yield in microwave-assisted asymmetric Heck reaction of 2,3-dihydrofuran with PhOTf
Target Compound Data	(S)-9a: 70% isolated yield, 95.5:4.5 er
Comparator Or Baseline	(S)-t-Bu-PHOX: 81% yield, 98:2 er; (S)-i-Pr-PHOX: 45% yield, 93:7 er; (S)-8a: 50% yield, 95:5 er; (S)-7a: 76% yield, 95.5:4.5 er
Quantified Difference	Δer vs. i-Pr-PHOX: +2.5 pp; Δyield vs. i-Pr-PHOX: +25%; Δer vs. t-Bu-PHOX: –2.5 pp; Δyield vs. t-Bu-PHOX: –11%
Conditions	Pd2(dba)3·CHCl3 (2.5 mol %), ligand (6.25 mol %), 2,3-dihydrofuran (10 equiv), PhOTf (1.0 equiv), i-Pr2NEt (3.0 equiv), benzene, microwave 100 °C, 18 h; er by chiral HPLC [1]

Why This Matters

In the Heck reaction, (S)-9a provides the best yield among the non-t-Bu ligands while matching the enantioselectivity of the leading valine-derived ligand (S)-7a, making it a strong candidate when t-Bu-PHOX's cost or single-enantiomer limitation is prohibitive.

• [1] Bélanger, É. et al. J. Org. Chem. 2012, 77, 317–331, Table 3, entries 1–9. DOI: 10.1021/jo2019653. View Source

Dual Enantiomer Synthetic Accessibility

The (R)-enantiomer of t-Bu-PHOX is practically inaccessible because its synthesis requires (R)-tert-leucine, a prohibitively expensive non-natural amino acid, whereas the (S)-enantiomer is commercially available from (S)-tert-leucine [1]. In contrast, the sec-butyl PHOX ligand (9a) is derived from isoleucine, which is readily available in both (S)- and (R)-forms at substantially lower cost. The parent study explicitly demonstrated this advantage by preparing and testing both (S)-7a and (R)-7a (the valine-derived analog), which delivered opposite enantiomers of the product with identical yield and enantioselectivity; the same principle applies to the isoleucine-derived series [1]. This means (S)-9a and its enantiomer (R)-9a can both be synthesized, granting access to either product antipode without the cost asymmetry that plagues t-Bu-PHOX.

Dual-Enantiomer Accessibility

Class-level

Both (S)-9a and (R)-9a are accessible from (S)- or (R)-isoleucine. Isoleucine is a proteinogenic amino acid available at bulk scale. t-Bu-PHOX (R)-enantiomer is described as practically inaccessible due to (R)-tert-leucine cost.

Stereochemical-control context for dual-enantiomer synthesis programs; removes single-antipode constraint

Class-level inference from valine-derived analog data; exact cost multiples are vendor-dependent

Evidence Dimension	Synthetic accessibility of both enantiomers and precursor amino acid cost
Target Compound Data	Both (S)-9a and (R)-9a accessible from (S)- or (R)-isoleucine, respectively; isoleucine is a proteinogenic amino acid available at bulk scale
Comparator Or Baseline	(S)-t-Bu-PHOX: commercially available from (S)-tert-leucine; (R)-t-Bu-PHOX: practically inaccessible due to prohibitive cost of (R)-tert-leucine [1]
Quantified Difference	Qualitative cost differential: (R)-tert-leucine is described as 'prohibitively expensive' [1]; isoleucine is a commodity proteinogenic amino acid; exact price multiples are vendor-dependent
Conditions	Synthesis via SNAr or Cu-catalyzed Ullmann coupling from amino-alcohol precursors, as described in the full experimental section [1]

Why This Matters

For any catalytic asymmetric synthesis program requiring access to both enantiomeric product series—a common requirement in medicinal chemistry and natural product synthesis—the sec-butyl PHOX ligand family eliminates the single-enantiomer bottleneck that has historically restricted t-Bu-PHOX to one product antipode.

• [1] Bélanger, É. et al. J. Org. Chem. 2012, 77, 317–331. Introduction: '(R)-t-Bu-PHOX is practically not accessible' due to (R)-tert-leucine cost. Table 1, entry 4: (R)-7a provides opposite enantiomer with identical results. DOI: 10.1021/jo2019653. View Source

sec-Butyl vs. Isopropyl Substituent Enantioselectivity

Across all three Pd-catalyzed reactions evaluated in the same study, replacing the isopropyl group of (S)-i-Pr-PHOX with the sec-butyl group of (S)-9a consistently improved enantioselectivity: +4.5 pp in silyl enol ether allylation (94.5:5.5 vs. 90:10), +5 pp in enol carbonate allylation (95:5 vs. 90:10), and +2.5 pp in the Heck reaction (95.5:4.5 vs. 93:7). This establishes the sec-butyl substituent as a quantifiably superior stereoinduction motif compared to the simpler isopropyl group, attributable to the increased steric bulk at the stereogenic C4 center that more closely resembles the tert-butyl environment of the benchmark ligand [1].

sec-Butyl vs. Isopropyl C4 Substituent

Reported

Mean Δer across three Pd-catalyzed reactions: +4.0 ± 1.3 pp (range +2.5 to +5.0 pp). Reactions: silyl enol ether allylation (+4.5 pp), enol carbonate allylation (+5 pp), Heck reaction (+2.5 pp).

Reported consistent enantioselectivity gain with sec-butyl vs. isopropyl across multiple reaction types

Within same publication; conditions matched per reaction type; steric parameter comparison context

Evidence Dimension	Enantiomeric ratio improvement conferred by sec-butyl vs. isopropyl at C4 across three different Pd-catalyzed reactions
Target Compound Data	(S)-9a (sec-butyl): 94.5:5.5 er (silyl enol ether), 95:5 er (enol carbonate), 95.5:4.5 er (Heck)
Comparator Or Baseline	(S)-i-Pr-PHOX (isopropyl): 90:10 er (silyl enol ether), 90:10 er (enol carbonate), 93:7 er (Heck)
Quantified Difference	Mean Δer across three reactions: +4.0 ± 1.3 pp (range +2.5 to +5.0 pp). Mean yield difference: +9.7% (range –13% to +25%)
Conditions	Identical conditions within each reaction type as described in Tables 1–3 of the source publication [1]

Why This Matters

A procurement decision favoring (S)-9a over the simpler (S)-i-Pr-PHOX is quantitatively justified by a consistent, reaction-spanning enantioselectivity gain averaging 4 percentage points, a difference that can determine whether a target compound meets pharmaceutical enantiopurity thresholds (typically ≥95:5 er).

• [1] Bélanger, É. et al. J. Org. Chem. 2012, 77, 317–331, Tables 1–3. DOI: 10.1021/jo2019653. View Source

Application Scenarios with Verifiable Procurement Advantage

Asymmetric Synthesis of α-Fluoroketones

The ligand (S)-9a was specifically validated in the enantioselective synthesis of α-fluoroketones from both fluorinated silyl enol ethers and fluorinated allyl enol carbonates, achieving 94.5:5.5 er and 95:5 er, respectively [1]. This performance places it within 1–1.5 pp of t-Bu-PHOX while surpassing i-Pr-PHOX by 4.5–5 pp. Research groups synthesizing fluorinated bioactive molecules—where fluorine substitution is critical for metabolic stability—should consider (S)-9a when t-Bu-PHOX is unsuitable due to cost constraints or the need for both enantiomeric product series [1].

Microwave-Accelerated Heck Reaction for Dihydrofuran Derivatives

In the microwave-assisted Heck reaction of 2,3-dihydrofuran with phenyl triflate, (S)-9a delivered a 70% yield and 95.5:4.5 er, representing a 25% yield improvement and 2.5 pp enantioselectivity gain over i-Pr-PHOX [1]. This reaction is industrially relevant for the synthesis of chiral dihydrofuran building blocks, where the microwave protocol reduces reaction time from 4 days to 18 hours. The ligand's performance profile—second only to t-Bu-PHOX among the tested set—makes it a practical choice for process chemistry groups optimizing for both throughput and enantiopurity [1].

Dual-Enantiomer Catalytic Asymmetric Synthesis Programs

Any research or process development program that requires access to both enantiomers of a chiral product—such as structure–activity relationship studies in medicinal chemistry or the synthesis of natural product enantiomeric pairs—benefits directly from the sec-butyl PHOX scaffold. Unlike t-Bu-PHOX, which is practically limited to the (S)-enantiomer due to the prohibitive cost of (R)-tert-leucine, the isoleucine-derived ligand family provides both (S)-9a and (R)-9a from commercially available amino acid precursors [1]. This dual accessibility eliminates the need to develop entirely separate catalytic systems for each enantiomeric series.

Ligand Screening for Pd-Catalyzed Allylic Substitution

In ligand screening workflows where (S)-i-Pr-PHOX yields insufficient enantioselectivity (e.g., ≤90:10 er), the sec-butyl variant (S)-9a offers a direct steric upgrade without transitioning to the expensive or single-enantiomer-constrained t-Bu-PHOX system. The consistent 2.5–5 pp enantioselectivity improvement across three mechanistically distinct Pd-catalyzed reactions [1] supports its prioritization as the next-step ligand in tiered screening approaches, providing a rational, data-driven path for enantioselectivity optimization.

Application

Selection Property

Validation Focus

Asymmetric allylic substitution studies

sec-Butyl steric profile at C4 position

Enantioselectivity in fluorinated substrate scope

Pd-catalyzed Heck reaction research

Ligand performance under microwave conditions

Reaction throughput and enantiopurity verification

Dual-enantiomer synthesis programs

Isoleucine-derived scaffold; both antipodes accessible

Stereochemical-control context for both product enantiomers

Tiered ligand screening workflows

Steric upgrade from i-Pr to sec-Bu substituent

Enantioselectivity improvement over simpler PHOX variants

• [1] Bélanger, É.; Pouliot, M.-F.; Courtemanche, M.-A.; Paquin, J.-F. J. Org. Chem. 2012, 77, 317–331. DOI: 10.1021/jo2019653. View Source